Cas no 6072-08-8 (L-ergothionine Hydrochloride)

• Product Name: L-ergothionine Hydrochloride
• CAS No: 6072-08-8
• MF: C₉H₁₆N₃O₂S
• MW: 230.307240486145
• CID: 953398
• PubChem ID: 3032312
• Update Time: 2025-04-19

L-ergothionine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-ergothionine Hydrochloride
• USAF B-26;
• Thioeine
• Ammonium, hydroxide, inner salt, L-(+)-
• Histidine, trimethylbetaine
• 6072-08-8
• USAF B-26
• 2 Thiol L histidine betaine
• NS00015041
• Thiasine
• [1-carboxy-2-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)ethyl]-trimethylazanium
• THIONEINE (D)
• NSC-7175
• Histidine,N-dimethyl-, betaine
• Ammonium, hydroxide, inner salt, hydrochloride, stereoisomer
• 3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-2-(trimethyl-5-azanyl)propanoic acid
• 1H-Imidazole-4-ethanaminium,3-dihydro-N,N,N-trimethyl-2-thioxo-, hydroxide, inner salt, monohydrochloride, (S)-
• SCHEMBL19571061
• NSC7175
• CHEMBL2004102
• NSC-118378
• NSC118378
• 1H-Imidazole-4-ethanaminium,3-dihydro-N,N,N-trimethyl-2-thioxo-, hydroxide, inner salt, (S)-
• SCHEMBL175156

• Inchi： 1S/C9H15N3O2S/c1-12(2,3)7(8(13)14)4-6-5-10-9(15)11-6/h5,7H,4H2,1-3H3,(H2-,10,11,13,14,15)/p+1
• InChI Key： SSISHJJTAXXQAX-UHFFFAOYSA-O
• SMILES： S=C1NC=C(CC(C(=O)O)[N+](C)(C)C)N1

Computed Properties

• Exact Mass: 248.9401
• Monoisotopic Mass: 230.09632294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.17
• LogP: 0.40030